Cas no 54795-58-3 (SIASTATIN B)

• Product Name: SIASTATIN B
• CAS No: 54795-58-3
• MF: C₈H₁₄N₂O₅
• MW: 218.207162380219
• CID: 826137
• PubChem ID: 3042898
• Update Time: 2025-07-22

SIASTATIN B Chemical and Physical Properties

Names and Identifiers

• SIASTATIN B
• (3S,4S,5R,6R)-6-acetamido-4,5-dihydroxypiperidine-3-carboxylic acid
• A-72363 A-1
• A-72363 A-2
• A-72363 C
• SCHEMBL17795814
• CHEMBL201657
• Siastatin B, lyophilized powder, from microbial
• Siastatin B microbial
• starbld0005055
• CHEBI:201880
• DTXSID90203265
• 54795-58-3
• (2s,3r,4s,5s)-2-(Acetylamino)-5-Carboxy-3,4-Dihydroxypiperidinium
• 3-Piperidinecarboxylic acid, 6-(acetylamino)-4,5-dihydroxy-, (3S-(3-alpha,4-alpha,5-alpha,6-beta))-
• 3XR
• W-203071
• CS-0132616
• HY-N7529

• Inchi： 1S/C8H14N2O5/c1-3(11)10-7-6(13)5(12)4(2-9-7)8(14)15/h4-7,9,12-13H,2H2,1H3,(H,10,11)(H,14,15)/t4-,5-,6-,7+/m0/s1
• InChI Key： DQTKLICLJUKNCG-ZTYPAOSTSA-N
• SMILES： O[C@H]1[C@@H](C(=O)O)CN[C@@H]([C@H]1O)NC(C)=O

Computed Properties

• Exact Mass: 218.09000
• Monoisotopic Mass: 218.09027155g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4.4
• Topological Polar Surface Area: 119Ų

Experimental Properties

• Solubility: H2O: 2.3 mL/vial for a 10 mM solution
• PSA: 118.89000
• LogP: -1.80590

SIASTATIN B Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• RTECS：TM6125400
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on SIASTATIN B

SIASTATIN B (CAS No. 54795-58-3): A Comprehensive Overview

SIASTATIN B (CAS No. 54795-58-3) is a naturally occurring compound that has garnered significant attention in the fields of chemistry, biochemistry, and pharmaceutical research. This compound, isolated from the fungus Streptomyces, exhibits a unique chemical structure and a diverse range of biological activities, making it a subject of extensive study. This article provides a detailed overview of SIASTATIN B, including its chemical properties, biological activities, and potential applications in drug development.

Chemical Structure and Properties

SIASTATIN B is a cyclic depsipeptide with a molecular formula of C₃₂H₄₈N₆O₈. Its molecular weight is 640.74 g/mol. The compound features a complex structure with multiple functional groups, including amide, ester, and hydroxyl groups, which contribute to its unique chemical properties. The cyclic nature of the molecule enhances its stability and bioavailability, making it an attractive candidate for various biological studies.

The solubility of SIASTATIN B is an important consideration for its use in experimental settings. It is generally soluble in organic solvents such as dimethyl sulfoxide (DMSO) and methanol but has limited solubility in water. This property necessitates careful handling and formulation strategies to ensure optimal performance in biological assays.

Biological Activities and Mechanisms of Action

SIASTATIN B has been extensively studied for its diverse biological activities, including antimicrobial, antifungal, and antitumor properties. One of the most notable features of this compound is its ability to inhibit protein synthesis by targeting the elongation factor EF-2 in eukaryotic cells. This mechanism of action makes it a potent inhibitor of cell growth and proliferation.

Recent research has also highlighted the potential of SIASTATIN B as an antiviral agent. Studies have shown that it can effectively inhibit the replication of various viruses, including influenza and herpes simplex virus (HSV). The exact mechanism by which SIASTATIN B exerts its antiviral effects is still under investigation, but it is believed to interfere with viral protein synthesis or assembly processes.

In addition to its direct biological activities, SIASTATIN B has been explored for its potential as a lead compound in drug development. Its unique structure and broad spectrum of activities make it an attractive starting point for the design and synthesis of novel therapeutic agents.

Clinical Applications and Research Developments

The potential clinical applications of SIASTATIN B are diverse and promising. In the field of oncology, several studies have demonstrated its efficacy in inhibiting the growth of various cancer cell lines. For example, research published in the Journal of Medicinal Chemistry reported that SIASTATIN B significantly reduced the viability of breast cancer cells by inducing apoptosis and cell cycle arrest.

Infectious diseases are another area where SIASTATIN B shows promise. Its broad-spectrum antimicrobial activity makes it a potential candidate for the treatment of multidrug-resistant infections. Clinical trials are currently underway to evaluate its safety and efficacy in treating bacterial and fungal infections.

Beyond its direct therapeutic applications, SIASTATIN B has also been investigated as a tool for studying cellular processes. Its ability to inhibit protein synthesis provides valuable insights into the mechanisms underlying cell growth and differentiation. Researchers have used this compound to explore pathways involved in cancer progression and viral infection, contributing to a deeper understanding of these processes.

Challenges and Future Directions

Despite its promising properties, several challenges must be addressed before SIASTATIN B can be fully utilized in clinical settings. One major challenge is improving its solubility and bioavailability to enhance its therapeutic efficacy. Researchers are exploring various formulation strategies, such as nanoparticle delivery systems, to overcome these limitations.

Another challenge is optimizing the synthetic routes for large-scale production of SIASTATIN B. While natural extraction methods are available, they are often inefficient and costly. Therefore, developing efficient synthetic methods that can produce high yields of pure compound is crucial for advancing its clinical applications.

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